N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide, also known as BFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BFB belongs to the class of benzamide derivatives and is known for its unique chemical structure, which makes it an attractive candidate for drug development and other applications.
Mechanism of Action
The mechanism of action of N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide involves its selective binding to the dopamine D2 receptor and modulation of its activity. N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide acts as an antagonist at the D2 receptor, meaning it blocks the binding of dopamine to this receptor and reduces its activity. This mechanism of action has been extensively studied and has led to the development of various drugs that target the D2 receptor.
Biochemical and Physiological Effects:
N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide has been shown to have various biochemical and physiological effects, including the modulation of dopamine signaling in the brain. N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide has also been shown to have anxiolytic and antipsychotic effects in animal models, making it a potential candidate for the treatment of various psychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide is its high selectivity for the dopamine D2 receptor, making it an important tool for studying the function of this receptor in various physiological and pathological processes. However, one of the limitations of N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide is its relatively low potency compared to other D2 receptor antagonists, which may limit its usefulness in certain experimental settings.
Future Directions
There are several future directions for research on N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide, including the development of more potent and selective D2 receptor antagonists based on its chemical structure. Additionally, N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide may have potential applications in the treatment of various psychiatric disorders, and further research is needed to explore its therapeutic potential in this area. Finally, N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide may have applications in other fields such as biochemistry and neuroscience, and further research is needed to explore its potential in these areas.
Synthesis Methods
The synthesis of N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide involves a multi-step process that starts with the reaction between 4-bromo-2-fluoroaniline and 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then subjected to further reactions to obtain the final product, N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide. The synthesis of N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide has been optimized to produce high yields and purity, making it suitable for various research applications.
Scientific Research Applications
N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. One of the primary areas of research for N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide is its use as a pharmacological tool to study the function of certain receptors in the brain, such as the dopamine D2 receptor. N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide has been shown to selectively bind to the D2 receptor and modulate its activity, making it an important tool for studying the role of this receptor in various physiological and pathological processes.
properties
IUPAC Name |
N-(4-bromo-2-fluorophenyl)-3-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrFNO2/c1-19-11-4-2-3-9(7-11)14(18)17-13-6-5-10(15)8-12(13)16/h2-8H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXKSRWODZBUBRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC2=C(C=C(C=C2)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.